Cas no 374067-81-9 (4-ethynyl-2,6-dimethylphenol)

4-Ethynyl-2,6-dimethylphenol is a phenolic compound featuring an ethynyl group at the para position and methyl substituents at the ortho positions. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the construction of complex molecular frameworks. The presence of both hydroxyl and ethynyl functional groups allows for versatile derivatization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. Its stability under standard conditions and well-defined reactivity profile enhance its utility in precision chemical transformations. The compound is typically handled under inert conditions to preserve its integrity.

4-ethynyl-2,6-dimethylphenol structure

Product Name:4-ethynyl-2,6-dimethylphenol

CAS No:374067-81-9

MF:C₁₀H₁₀O

MW:146.185802936554

CID:297946

PubChem ID:19378023

Update Time:2025-10-28

4-ethynyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

- Phenol,4-ethynyl-2,6-dimethyl-
- 4-ethynyl-2,6-dimethylphenol
- 4-ethynyl-2,6-dimethyl-phenol
- SCHEMBL2807287
- DTXSID30598526
- AKOS006239771
- 374067-81-9
- EN300-1826911
- Inchi： 1S/C10H10O/c1-4-9-5-7(2)10(11)8(3)6-9/h1,5-6,11H,2-3H3
- InChI Key： YELAAEXFTUBGOH-UHFFFAOYSA-N
- SMILES： OC1C(C)=CC(C#C)=CC=1C

Computed Properties

Exact Mass: 146.07300
Monoisotopic Mass: 146.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.06
Boiling Point: 255.5°C at 760 mmHg
Flash Point: 116.1°C
Refractive Index: 1.564
PSA: 20.23000
LogP: 1.99030

4-ethynyl-2,6-dimethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1826911-0.05g	4-ethynyl-2,6-dimethylphenol	374067-81-9	0.05g	$587.0	2023-09-19
Enamine	EN300-1826911-0.1g	4-ethynyl-2,6-dimethylphenol	374067-81-9	0.1g	$615.0	2023-09-19
Enamine	EN300-1826911-0.25g	4-ethynyl-2,6-dimethylphenol	374067-81-9	0.25g	$642.0	2023-09-19
Enamine	EN300-1826911-0.5g	4-ethynyl-2,6-dimethylphenol	374067-81-9	0.5g	$671.0	2023-09-19
Enamine	EN300-1826911-1.0g	4-ethynyl-2,6-dimethylphenol	374067-81-9	1g	$1014.0	2023-06-03
Enamine	EN300-1826911-2.5g	4-ethynyl-2,6-dimethylphenol	374067-81-9	2.5g	$1370.0	2023-09-19
Enamine	EN300-1826911-5.0g	4-ethynyl-2,6-dimethylphenol	374067-81-9	5g	$2940.0	2023-06-03
Enamine	EN300-1826911-10.0g	4-ethynyl-2,6-dimethylphenol	374067-81-9	10g	$4360.0	2023-06-03
Enamine	EN300-1826911-1g	4-ethynyl-2,6-dimethylphenol	374067-81-9	1g	$699.0	2023-09-19
Enamine	EN300-1826911-5g	4-ethynyl-2,6-dimethylphenol	374067-81-9	5g	$2028.0	2023-09-19